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Compound of Interest

Compound Name: Oxygen-15

Cat. No.: B1254489 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the unique characteristics and applications of key

oxygen isotopes, with a particular focus on the short-lived positron emitter Oxygen-15 (O-15)

and its comparison to the stable isotopes Oxygen-16 (O-16), Oxygen-17 (O-17), and Oxygen-

18 (O-18). Understanding the distinct properties of each isotope is crucial for selecting the

appropriate tool for a wide range of research applications, from in-vivo metabolic imaging to

structural biology and paleoclimatology.

Core Properties of Oxygen Isotopes
Oxygen, a fundamental element in biological and chemical systems, exists in several isotopic

forms.[1][2] The number of neutrons in the nucleus differentiates these isotopes, giving them

distinct physical properties that are harnessed in various scientific techniques.[1] O-16 is the

most common, while O-17 and O-18 are stable but less abundant.[2][3] O-15, in contrast, is a

radioactive isotope with a very short half-life.[4][5]

The following table summarizes the key quantitative data for the primary oxygen isotopes used

in research.
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Property
Oxygen-15
(¹⁵O)

Oxygen-16
(¹⁶O)

Oxygen-17
(¹⁷O)

Oxygen-18
(¹⁸O)

Natural

Abundance (%)
Trace 99.757[3] 0.038[3][6][7] 0.2045[3]

Atomic Mass (u) ~15.003 15.994914619[3] 16.999131757[3] 17.999159613[3]

Nuclear Spin (I) 1/2+ 0+[3] 5/2+[3][7][8] 0+[3]

Half-life

122.24 s[9]

(approx. 2.04

min[10])

Stable[3] Stable[3] Stable[3]

Decay Mode

Positron

Emission (β+)

[11]

N/A N/A N/A

Primary

Research Use

PET Imaging[4]

[5][12]

Reference/Baseli

ne

NMR

Spectroscopy[3]

[13]

Tracer Studies,

Paleoclimatology

[14]

Oxygen-15: A Transient Tracer for Dynamic
Processes
With its short half-life of approximately two minutes, O-15 is a powerful tool for Positron

Emission Tomography (PET), a non-invasive imaging technique that visualizes and measures

metabolic processes in the body.[5][12][15] Its rapid decay allows for repeated measurements

in a short time frame, making it ideal for studying dynamic physiological parameters like blood

flow, oxygen consumption, and metabolism.[4][16]

Production and Delivery of O-15 Radiopharmaceuticals
The utility of O-15 is constrained by its short half-life, necessitating an on-site cyclotron for its

production.[17] O-15 is typically produced via the ¹⁴N(d,n)¹⁵O nuclear reaction, where nitrogen

gas is bombarded with deuterons.[11][18] The resulting [¹⁵O]O₂ can then be used directly or

converted into other essential radiotracers.
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Diagram 1: Production and Conversion of O-15 Radiopharmaceuticals

Cyclotron

Radiochemistry Processing

Nitrogen Gas (N₂)
+ 1% O₂

¹⁴N(d,n)¹⁵O Reaction

Deuteron Beam (d)

[¹⁵O]O₂ Gas

Yields

Purification
(Activated Charcoal, Ascarite)

Catalytic Conversion
(e.g., over Pt/Pd)

Reduction over Charcoal
(High Temp)

[¹⁵O]H₂O (Water) [¹⁵O]CO (Carbon Monoxide)

Click to download full resolution via product page

Diagram 1: Production and Conversion of O-15 Radiopharmaceuticals

Key O-15 Radiopharmaceuticals and Their Applications
The versatility of O-15 stems from its incorporation into simple, biologically relevant molecules:
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[¹⁵O]H₂O (Water): As a freely diffusible tracer, [¹⁵O]H₂O is considered the gold standard for

quantifying myocardial and cerebral blood flow.[10][16]

[¹⁵O]O₂ (Oxygen): Inhaled [¹⁵O]O₂ allows for the direct measurement of regional oxygen

consumption and the cerebral metabolic rate of oxygen (CMRO₂).[11][16]

[¹⁵O]CO (Carbon Monoxide): This tracer binds to hemoglobin in red blood cells, serving as

an intravascular marker to measure blood volume.[4][16]

[¹⁵O]CO₂ (Carbon Dioxide): Can be used to study lung perfusion.[18]

Experimental Protocol: O-15 PET for Cerebral Blood
Flow (CBF)

Patient Preparation: The patient is positioned in the PET scanner. An intravenous line is

established for tracer injection.

Radiotracer Production: [¹⁵O]H₂O is produced on-site using a cyclotron and automated

radiochemistry unit. A typical patient dose is around 1,850 MBq (50 mCi).[9]

Tracer Administration: A bolus of [¹⁵O]H₂O is injected intravenously.[19]

PET Scan Acquisition: Dynamic imaging of the brain begins simultaneously with the injection

to track the influx and distribution of the tracer over time.

Data Analysis: Tracer kinetic models are applied to the dynamic PET data to generate

quantitative maps of regional cerebral blood flow.[16]
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Diagram 2: O-15 PET Experimental Workflow
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Diagram 2: O-15 PET Experimental Workflow

Stable Oxygen Isotopes: Probes for Structure and
History
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Unlike the radioactive O-15, the stable isotopes O-17 and O-18 offer different, yet equally

powerful, avenues for research. Their stability allows for their use in a wider range of

experimental settings without the need for a cyclotron or concerns about radiation exposure.

Oxygen-17: The NMR-Active Isotope
O-17 is the only stable oxygen isotope with a non-zero nuclear spin (I=5/2), making it NMR-

active.[3][7][13] This property allows researchers to directly probe the local chemical

environment of oxygen atoms in molecules.

Challenges and Applications: The primary challenges of O-17 NMR are its very low natural

abundance (0.038%) and its quadrupolar nucleus, which can lead to broad signals.[3][6][7]

Consequently, isotopic enrichment is often required for successful experiments.[6][20]

Despite these challenges, O-17 NMR has significant applications:

Structural Biology: It provides valuable information on hydrogen bonding networks and ion-

oxygen interactions, which are critical for protein and nucleic acid structure and function.[3]

[8][13]

Metabolomics: By tracking the incorporation of O-17 into metabolites, researchers can follow

metabolic pathways. For example, the consumption of ¹⁷O₂ by heart muscle cells can be

monitored by observing the increase in H₂¹⁷O.[13]

Materials Science: It is used to characterize the structure of inorganic materials like zeolites

and polymers.[20]

Experimental Protocol: O-17 NMR for Protein Analysis
Isotopic Labeling: The protein of interest is expressed or synthesized using ¹⁷O-enriched

precursors (e.g., ¹⁷O-labeled amino acids or H₂¹⁷O). Enrichment levels of 10-15% or higher

are often recommended.[20]

Sample Preparation: The labeled protein is purified and dissolved in a suitable buffer.

NMR Spectroscopy: A high-field NMR spectrometer is used to acquire the ¹⁷O NMR

spectrum. Specialized pulse sequences may be required to overcome signal broadening and

low sensitivity.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.chemlin.org/isotope/oxygen-17
https://www.researchgate.net/publication/45198934_ChemInform_Abstract_Oxygen-17_NMR_Spectroscopy_Basic_Principles_and_Applications_Part_1
https://www.news-medical.net/life-sciences/17O-NMR-Spectroscopy-Applications-Benefits-and-Limitations.aspx
https://www.chemlin.org/isotope/oxygen-17
https://imserc.northwestern.edu/guide/eNMR/chem/O.html
https://www.researchgate.net/publication/45198934_ChemInform_Abstract_Oxygen-17_NMR_Spectroscopy_Basic_Principles_and_Applications_Part_1
https://imserc.northwestern.edu/guide/eNMR/chem/O.html
https://www2.bioch.ox.ac.uk/oubsu/pdfs/LemaitreSSNMR.pdf
https://www.chemlin.org/isotope/oxygen-17
https://pmc.ncbi.nlm.nih.gov/articles/PMC8223985/
https://www.news-medical.net/life-sciences/17O-NMR-Spectroscopy-Applications-Benefits-and-Limitations.aspx
https://www.news-medical.net/life-sciences/17O-NMR-Spectroscopy-Applications-Benefits-and-Limitations.aspx
https://www2.bioch.ox.ac.uk/oubsu/pdfs/LemaitreSSNMR.pdf
https://www2.bioch.ox.ac.uk/oubsu/pdfs/LemaitreSSNMR.pdf
https://imserc.northwestern.edu/guide/eNMR/chem/O.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectral Analysis: The chemical shifts and line widths of the ¹⁷O signals are analyzed to

provide information about the local environment of each labeled oxygen atom, including its

involvement in hydrogen bonds.

Diagram 3: O-17 NMR Signaling Principle
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Diagram 3: O-17 NMR Signaling Principle

Oxygen-18: The Heavy Tracer
O-18 is a stable, heavy isotope of oxygen used extensively as a tracer in a variety of fields. Its

increased mass compared to O-16 allows it to be distinguished using mass spectrometry.

Key Applications:
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Metabolic Studies: ¹⁸O-labeled compounds are used to trace metabolic pathways and

quantify metabolic fluxes without the complications of radioactivity.

Paleoclimatology: The ratio of ¹⁸O to ¹⁶O (expressed as δ¹⁸O) in ice cores, foraminifera

shells, and other geological archives serves as a proxy for past temperatures.[1][14] Water

molecules with the lighter ¹⁶O evaporate more easily, and this fractionation is temperature-

dependent.[2] Therefore, lower δ¹⁸O values in ice cores correspond to colder past climates.

[2]

PET Radiopharmaceutical Production: O-18 is a critical starting material for the production of

Fluorine-18 (¹⁸F), the most commonly used radioisotope in clinical PET scans.[21] ¹⁸F is

produced by bombarding ¹⁸O-enriched water with protons in a cyclotron via the ¹⁸O(p,n)¹⁸F

reaction.[22]

Conclusion: Choosing the Right Isotope for the Job
The choice between O-15 and the stable oxygen isotopes depends entirely on the research

question.

For dynamic, in-vivo imaging of physiological processes like blood flow and oxygen

metabolism in living subjects, the high temporal resolution of O-15 PET is unparalleled. Its

primary limitations are the need for an on-site cyclotron and the delivery of a radiation dose

to the subject.

For detailed structural analysis of molecules, particularly probing hydrogen bonds and

oxygen-centric interactions, the NMR-active O-17 is the tool of choice. The main hurdle is its

low sensitivity, often requiring isotopic enrichment.

For tracing metabolic pathways without radiation, or for reconstructing past environmental

conditions, the stable, heavy isotope O-18 is indispensable. Its applications range from

cellular metabolism to global climate change and are fundamental to the production of

clinical PET's most common radionuclide, ¹⁸F.

By understanding the unique advantages and technical requirements of each oxygen isotope,

researchers in drug development, biology, and environmental science can leverage these

powerful tools to advance their respective fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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